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Compound of Interest

Compound Name: Protein kinase inhibitor H-7

Cat. No.: B15599010 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents like the protein kinase inhibitor H-7 are paramount for

ensuring a safe laboratory environment and maintaining regulatory compliance. Adherence to

proper disposal protocols minimizes risks to both personnel and the environment. This guide

provides essential, immediate safety and logistical information for the proper handling and

disposal of H-7 dihydrochloride.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for H-7 dihydrochloride. Always handle the compound in a well-ventilated area, preferably

within a chemical fume hood, to prevent inhalation of dust or aerosols.[1][2] Personal Protective

Equipment (PPE), including a lab coat, chemical-resistant gloves, and safety glasses with side

shields, is mandatory.[2][3] Avoid direct contact with skin and eyes.[2] In case of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and seek

immediate medical attention.[2]

Key Compound Information
Understanding the properties of H-7 dihydrochloride is essential for its safe handling and

disposal.
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Identifier Value Reference

Chemical Name

(±)-1-(5-

Isoquinolinesulphonyl)-2-

methylpiperazine

dihydrochloride

[4]

CAS Number 108930-17-2 [5]

Molecular Formula C14H17N3O2S.2HCl

Molecular Weight 364.29 g/mol

Appearance White solid [5]

Solubility
Soluble to 100 mM in water

and to 20 mM in DMSO

Step-by-Step Disposal Protocol
The disposal of H-7 dihydrochloride and any contaminated materials must be managed as

hazardous chemical waste. Never dispose of this compound down the drain or in the regular

trash.[2][3]

Step 1: Waste Segregation and Collection

Proper segregation of waste at the point of generation is a critical first step.[2][3]

Solid Waste: This includes unused or expired H-7 powder, contaminated PPE (gloves, etc.),

weighing papers, and other contaminated consumables like pipette tips and tubes.

Procedure: Collect all solid waste in a dedicated, clearly labeled, leak-proof container.[3]

Liquid Waste: This includes solutions containing H-7.

Procedure: Collect all liquid waste in a compatible, sealed, and clearly labeled hazardous

waste container. Do not mix with incompatible waste streams.[6]

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with H-7 must be

disposed of in a designated sharps container.[2]
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Step 2: Labeling and Storage

Properly labeled and stored waste awaits safe disposal.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "H-7 dihydrochloride," and any known hazards.[2][3]

Storage: Store waste containers in a designated, secure satellite accumulation area within

the laboratory. This area should be away from general laboratory traffic. Ensure that

incompatible waste types are stored separately.[3][6]

Step 3: Arrange for Disposal

Peptide waste must be disposed of through your institution's Environmental Health and Safety

(EHS) department.

Procedure: Once a waste container is nearly full or has reached the maximum accumulation

time allowed by your institution, arrange for a pickup. Follow your institution's specific

procedures for requesting a hazardous waste collection.[3]

Experimental Protocols
No specific experimental protocols for the neutralization or deactivation of H-7 dihydrochloride

are readily available in the provided search results. The standard and recommended procedure

is to treat it as hazardous chemical waste and dispose of it through a certified waste

management provider coordinated by your institution's EHS office.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15599010?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Protein_Kinase_Inhibitor_5.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Tyrosine_Kinase_Inhibitors.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Protein_Kinase_C_19_31.pdf
https://www.tocris.com/products/h-7-dihydrochloride_0542
https://www.tocris.com/products/h-7-dihydrochloride_0542
https://www.thermofisher.com/order/catalog/product/J61697.MA
https://www.thermofisher.com/order/catalog/product/J61697.MA
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b15599010#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/product/b15599010#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/product/b15599010#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/product/b15599010#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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